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Compound of Interest

Compound Name: TRPM8-IN-1

Cat. No.: B560303 Get Quote

Application Notes and Protocols for TRPM8-IN-1
Audience: Researchers, scientists, and drug development professionals.

Introduction:

TRPM8-IN-1 is a potent inhibitor of the Transient Receptor Potential Melastatin 8 (TRPM8)

channel, a non-selective cation channel involved in the sensation of cold.[1][2][3] With an IC50

of less than 5 µM, this small molecule is a valuable tool for studying the physiological and

pathological roles of TRPM8, including its involvement in pain, inflammation, and cancer.[4][5]

[6][7][8] Proper handling, dissolution, and storage of TRPM8-IN-1 are critical for ensuring its

stability and the reproducibility of experimental results.[9][10] These application notes provide

detailed protocols for the effective dissolution and storage of TRPM8-IN-1 for both in vitro and

in vivo applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for TRPM8-IN-1.
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Property Value

Molecular Formula C₁₃H₁₂N₂O₄S

Molecular Weight 292.31 g/mol

CAS Number 1159996-20-9

Appearance Off-white to light yellow solid powder

Purity >99%

IC₅₀ < 5 µM for TRPM8 channels

Solubility (in vitro) DMSO: 100 mg/mL (241.31 mM)

Solubility (in vivo) See protocols below

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (Stock Solution) -80°C for 6 months, -20°C for 1 month

Data sourced from multiple suppliers and may vary slightly.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution for In Vitro Use
This protocol describes the preparation of a 100 mM stock solution of TRPM8-IN-1 in Dimethyl

Sulfoxide (DMSO).

Materials:

TRPM8-IN-1 solid powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer
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Sonicator (optional)

Procedure:

Equilibrate Reagents: Allow the vial of TRPM8-IN-1 and the DMSO to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.[9]

Weighing the Compound: Accurately weigh the desired amount of TRPM8-IN-1 powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 2.923 mg of the compound.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. To achieve a

100 mg/mL concentration, add 1 mL of DMSO for every 100 mg of TRPM8-IN-1.[4] It is

recommended to use newly opened DMSO as it is hygroscopic, and absorbed water can

affect solubility.[4]

Dissolution: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

If necessary, brief sonication in a water bath can aid in dissolution.[4][11] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile polypropylene tubes.[10][11]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[4][5][12]

Note on Working Solutions: When preparing working solutions for cell-based assays, it is

crucial to ensure that the final concentration of DMSO in the cell culture medium is low

(typically <0.5%) to avoid solvent-induced toxicity.[10] It is best practice to make initial serial

dilutions in DMSO before the final dilution into the aqueous buffer or medium to prevent

precipitation.[9]

Protocol 2: Preparation of a Formulation for In Vivo Use
This protocol provides an example of how to formulate TRPM8-IN-1 for intraperitoneal (IP),

intravenous (IV), intramuscular (IM), or subcutaneous (SC) injection.
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Materials:

TRPM8-IN-1 solid powder

DMSO

Tween 80

Saline (0.9% NaCl in sterile water)

Sterile tubes and syringes

Procedure:

Prepare a Concentrated Stock: First, prepare a concentrated stock solution of TRPM8-IN-1
in DMSO as described in Protocol 1. For this formulation, a 25 mg/mL stock in DMSO is a

suitable starting point.

Solvent Addition Sequence: The order of solvent addition is critical for maintaining solubility.

Prepare the final formulation by adding the solvents one by one in the following ratio: 10%

DMSO, 5% Tween 80, and 85% Saline.[13]

For example, to prepare 1 mL of a 2.5 mg/mL working solution:

1. Start with 100 µL of the 25 mg/mL DMSO stock solution.

2. Add 50 µL of Tween 80 and mix thoroughly.

3. Add 850 µL of saline and mix until a clear solution is obtained.

Final Concentration: This procedure will yield a clear solution with a TRPM8-IN-1
concentration of ≥ 2.5 mg/mL (6.03 mM).[4][5]

Usage: It is recommended to prepare this working solution fresh on the day of use for in vivo

experiments.[4]
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Caption: Simplified signaling pathway of TRPM8 channel activation by cold and menthol.

Experimental Workflow

Workflow for TRPM8-IN-1 Stock Solution Preparation
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Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation and storage of TRPM8-IN-1 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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